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Zorifertinib vs. Other EGFR-TKIs: Efficacy and

Characteristics
First-Gen EGFR- .
S o Third-Gen EGFR-TKI
Feature Zorifertinib TKis (Gefitinib, . o
o (Osimertinib)
Erlotinib)
Primary First-line EGFRm NSCLC First-line EGFRm First-line EGFRm
Indication with CNS metastases [1] NSCLC [2] NSCLC; T790M-positive
NSCLC [3]
Key Design Complete blood-brain Limited BBB Moderate BBB
Feature barrier penetration; not a penetration [4] penetration (Kpuu~0.1-
P-gp substrate [1] 0.3) [4]
Predictive EGFR exon 19 del or EGFR exon 19 del or EGFR exon 19 del,
Biomarker exon 21 L858R [1] exon 21 L858R [3] L858R (1st-line); T790M

(2nd-line) [3]

Pivotal Trial (vs. EVEREST (NCT03653546) N/A FLAURA (NCT02296125)
1st-gen TKI) - Phase 3 [5] [1] - Phase 3
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Feature

Median PFS

(Overall)

Intracranial PFS

Intracranial ORR

Zorifertinib

9.6 months (vs. 6.9
months in control) [1]
17.9 months (HR=0.63,

95% CI 0.52-0.77) [1]

Consistent benefit
demonstrated [1]

First-Gen EGFR-
TKis (Gefitinib,
Erlotinib)

6.9 months (control
arm in EVEREST) [1]

Not a primary focus in
early trials

Lower than zorifertinib
in EVEREST trial [1]

Third-Gen EGFR-TKI
(Osimertinib)

~18.9 months (per
FLAURA trial)

~15.2 months (per pre-
specified analysis of
FLAURA)

High intracranial
response

Key Resistance T790M (59% at T790M common MET amplification, C797S

Mechanism progression) [4] mutation
Recommended 200 mg twice daily [4] Gefitinib: 250 mg 80 mg once daily
Dose once daily; Erlotinib:

150 mg once daily [5]

Experimental Data and Protocols

The primary evidence for zorifertinib comes from the phase 2/3 EVEREST trial and the phase 2
CTONG1702 trial.

e EVEREST Trial (NCT03653546) Design [5] [1]:

o Objective: Evaluate efficacy and safety of first-line zorifertinib versus standard TKI (gefitinib or
erlotinib) in EGFR-mutated NSCLC with CNS metastases.

o Population: 439 patients with untreated, advanced EGFR-mutated NSCLC and at least one
measurable CNS metastasis.

o Treatment Arms: 1:1 randomization to zorifertinib (200 mg twice daily) or control (gefitinib 250
mg or erlotinib 150 mg once daily).

o Primary Endpoint: Progression-Free Survival (PFS) by Blinded Independent Central Review
(BICR).

o Biomarker Analysis: Central testing for EGFR mutations (exon 19 del, L858R) was required
for enroliment.
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e CTONG1702 Trial (Arm 8, NCT03574402) Design [4]:

o Objective: Assess efficacy, safety, and optimal dose of first-line zorifertinib.

o Population: 30 patients with untreated EGFR-mutated NSCLC and CNS metastases.

o Dose Selection: Patients enrolled in two cohorts (200 mg vs. 300 mg twice daily) for direct
comparison.

o Primary Endpoint: Objective Response Rate (ORR).

o Resistance Mechanism Analysis: Next-generation sequencing (NGS) performed on tissue or
liquid biopsy at disease progression to identify resistance mechanisms like T790M.

Biomarker Evaluation and Treatment Pathway

Adherence to standardized biomarker testing protocols is critical for identifying eligible patients. The

following diagram illustrates the biomarker-driven treatment pathway for zorifertinib.
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The diagram above shows that patients with confirmed EGFR mutations and CNS metastases are candidates
for first-line zorifertinib. At progression, T790M mutation testing is a critical predictive biomarker for

guiding subsequent therapy, with a study showing 59% of patients developed T790M after zorifertinib
failure [4].

Key Insights for Researchers

e Optimal Dose is 200 mg BID: The CTONG1702 trial provided key dose optimization data, showing
the 200 mg twice daily dose offered a superior efficacy and safety profile compared to 300 mg twice
daily [4].

e Sequencing Strategy Shows Promise: The high rate of T790M-mediated resistance after
zorifertinib suggests a viable treatment pathway. Data indicates promising overall survival (median
OS of 37.3 months) when zorifertinib is sequenced with a third-generation TKI post-progression [1]
[4].

¢ Distinct Mechanism for CNS Efficacy: Unlike other EGFR-TKIs that are substrates for efflux pumps
like P-glycoprotein (P-gp) at the blood-brain barrier, zorifertinib is designed to fully penetrate the
CNS, explaining its superior intracranial efficacy [1] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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